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Compound of Interest

5-(2-Oxiranyl)-8-

Compound Name: (phenylmethoxy)-2(1H)-
quinolinone

CAS No.: 112281-28-4

Cat. No.: B122331

Get Quote

Abstract & Strategic Overview

Indacaterol is an ultra-long-acting

-adrenoceptor agonist (LABA) utilized in the management of COPD. The critical synthetic
challenge lies in the construction of the chiral

-amino alcohol core with high stereochemical fidelity.

This protocol details the conversion of the chiral epoxide 5-((R)-2-oxiranyl)-8-
(phenylmethoxy)-2(1H)-quinolinone into Indacaterol Maleate. Unlike generic literature methods,
this guide emphasizes a "Salt-Purification Strategy" at the intermediate stage. The epoxide
ring-opening is inherently prone to regioisomeric impurities; therefore, isolating the intermediate
as a benzoate or tartrate salt is a Critical Process Parameter (CPP) to ensure API purity without
tedious chromatographic separations.
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Retrosynthetic Logic

The synthesis is disconnected into three distinct unit operations:
» Regioselective Coupling: Nucleophilic attack of the amino-indane on the chiral epoxide.
 Intermediate Purification: Chemical resolution of regioisomers via salt crystallization.

¢ Global Deprotection & Salt Formation: Hydrogenolysis of the benzyl ether followed by

maleate salt formation.
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Figure 1: Retrosynthetic disconnection showing the convergent assembly of the Indacaterol

scaffold.

Critical Reagents & Material Attributes

The quality of the starting epoxide is the primary determinant of enantiomeric excess (ee) in the

final product.
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Reagent /| Material CAS No.[1][2][3][4] Role Critical Attribute
. ] >98% ee (R-isomer).
(R)-Epoxide 530084-79-8* Electrophile ]
[4] Purity >98%.
o ] Free base form. Assay
Amino-indane 312753-70-1 Nucleophile
>98%.
] ] Anhydrous. Promotes
Sodium lodide (Nal) 7681-82-5 Catalyst ] ]
epoxide opening.
Scavenger. Must be
DIPEA 7087-68-5 Base
dry.
High boiling polar
NMP 872-50-4 Solvent )
aprotic solvent.
) ) - Used to crystallize the
Benzoic Acid 65-85-0 Purifying Agent

intermediate.

*Note: CAS for the specific epoxide precursor may vary by salt/hydration state; verify structure:

8-(benzyloxy)-5-(oxiran-2-yl)quinolin-2(1H)-one.

Detailed Experimental Protocols
Phase 1: Epoxide Ring Opening & Intermediate

Purification

Objective: Synthesize 8-(benzyloxy)-5-[(R)-2-(5,6-diethylindan-2-ylamino)-1-

hydroxyethyl]quinolin-2(1H)-one and purify it via benzoate salt formation.

Mechanism: The reaction proceeds via an

-type attack. Sodium iodide is added to generate a transient iodohydrin species in situ, which is

more reactive and regioselective than the epoxide itself, facilitating the attack of the sterically

hindered amino-indane.

Step-by-Step Protocol:

o Charge: To a dry reactor flushed with nitrogen, add (R)-Epoxide (1.0 eq, e.g., 15.0 g) and
Sodium lodide (0.6 eq, 4.5 g).
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o Solvent: Add N-methylpyrrolidone (NMP) (4.0 vol relative to epoxide) and DIPEA (1.2 eq).
Stir to suspend.

e Addition: Add 2-amino-5,6-diethylindane (1.1 eq, 11.3 g).
e Reaction: Heat the mixture to 100-110°C. Maintain for 18—-24 hours.
o Control: Monitor by HPLC.[4][5][6] Target <1.0% residual epoxide.

o Note: The reaction produces ~85% desired regioisomer and ~15% undesired impurities
(dimers/regioisomers).

e Quench & Workup: Cool to 25°C. Dilute with water (10 vol) and extract into Dichloromethane
(DCM) or Ethyl Acetate. Wash organic layer with water to remove NMP.

o Salt Formation (Critical Purification):
o Swap solvent to Isopropanol (IPA) via distillation (final vol ~10 vol).
o Heat to 70°C. Add Benzoic Acid (1.0 eq).
o Stir at 70°C for 1 hour, then cool slowly to 20°C over 4 hours.
o Filter the crystalline solid. Wash with cold IPA.

o Result: This yields the Intermediate Benzoate Salt with >99% purity, effectively rejecting
the regioisomers that remain in the mother liquor.

Phase 2: Hydrogenolysis (Global Deprotection)

Objective: Remove the benzyl protecting group to generate Indacaterol Free Base.

Step-by-Step Protocol:

» Free Basing (Optional): If starting from the benzoate salt, treat with aqueous NaOH/DCM to
isolate the free base intermediate, or proceed directly if hydrogenation conditions tolerate the
salt. (Standard: Free base first).[7]

o Charge: Dissolve the Intermediate Free Base (10 g) in Acetic Acid (5 vol) or Ethanol (10 vol).
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o Catalyst: Add 5% Pd/C (50% wet, 10% w/w loading).

» Hydrogenation: Purge with Nitrogen, then Hydrogen.[5] Pressurize to 3 bar (approx 45 psi)
or use atmospheric pressure with vigorous stirring.

o Temperature: Heat to 40-50°C. Stir for 4-6 hours.
o Endpoint: HPLC should show disappearance of the benzyl intermediate.
« |solation: Filter catalyst through Celite. Concentrate the filtrate.

o Note: If using Acetic Acid, solvent swap to Isopropanol is required for the final step.

Phase 3: Indacaterol Maleate Formation

Objective: Crystallize the final API form.

Step-by-Step Protocol:

o Dissolution: Suspend Indacaterol Free Base (from Phase 2) in Isopropanol (15 vol). Heat to
70-80°C to obtain a clear solution.

Acid Addition: Add a solution of Maleic Acid (1.05 eq) in Isopropanol (3 vol) at 70°C.

Crystallization: Stir at 70°C for 30 mins. Cool linearly to 0-5°C over 6 hours.

Filtration: Filter the white solid. Wash with cold Isopropanol.

Drying: Vacuum dry at 50°C.

Process Logic & Workflow Visualization

The following diagram illustrates the critical decision points and impurity rejection strategy
embedded in the protocol.
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Figure 2: Process flow highlighting the salt purification strategy as a control for regioisomeric

impurities.

Analytical Controls & Troubleshooting
Key Analytical Parameters

e HPLC Method: C18 Reverse Phase column (e.g., Agilent Zorbax SB-C18). Mobile Phase:
Phosphate Buffer (pH 3.0) / Acetonitrile gradient.

e Regioisomer Impurity: The "meta" isomer (attack at the wrong carbon of the epoxide)
typically elutes close to the main peak. The benzoate salt crystallization is the primary control
for this.

o Dimer Impurity: Formed by the reaction of the secondary amine product with another mole of
epoxide. Controlled by using a slight excess of amine.

[roubleshooting Guide

Issue Probable Cause Corrective Action

Incomplete conversion or Ensure Nal is dry. Verify

Low Yield in Step 1 o )
polymerization. reaction temp reaches 100°C.

Temperature too high or lack of  Nal improves regioselectivity.

High Regioisomer Level
Nal. Do not exceed 110°C.

Ensure slow cooling ramp
(70°C

Filtration Difficulties Amorphous precipitate.
20°C over 4h) during salt

formation. Seed crystals help.

Ensure Sulfur/lodide residues
) o are removed during Step 1
Incomplete Deprotection Catalyst poisoning. ]
workup (wash organic layer

thoroughly).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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